2-Nitropropan-2-ylbenzene

• CAS No.: 3457-58-7
• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 2-nitropropan-2-ylbenzene
• InChI: InChI=1S/C9H11NO2/c1-9(2,10(11)12)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key: TVVMCHGYOZAXES-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1)[N+](=O)[O-]

Description

2-Nitropropan-2-ylbenzene is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Isopropylbenzene (1 ml), t-butyl nitrite (1 mmol), N-hydroxyphthalimide (0.2 mmol), and acetic acid (1 ml) were placed in a flask and were stirred at 80° C. in an atmosphere of argon gas (1 atm=0.101 MPa) for 20 hours. The resulting reaction mixture was analyzed to find that isopropenylbenzene, (1-hydroxy-1-methylethyl)benzene, and (1-methyl-1-nitroethyl)benzene were formed in yields of 60%, 6%, and 7%, respectively.